Cas no 565-68-4 (4-Methylpent-1-yn-3-ol)

• Product Name: 4-Methylpent-1-yn-3-ol
• CAS No: 565-68-4
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD00039847
• CID: 82546
• PubChem ID: 98279
• Update Time: 2025-04-18

4-Methylpent-1-yn-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-methylpentyn-3-ol
• 4-Methyl-1-pentyn-3-ol
• Ethynyl isopropyl carbinol
• 1-Isopropylpropargyl alcohol
• 2-Methyl-4-pentyn-3-ol
• 4-methyl pent-1-yn-2-ol
• 4-methyl-1-pentyne-3-ol
• 4-methylpenten-1-yne-3-ol
• NS00042798
• MFCD00039847
• EINECS 209-287-9
• 565-68-4
• 4-(BENZYLOXY)-3-METHOXYBENZALDEHYDEOXIME
• NSC-96446
• 1-Pentyn-3-ol, 4-methyl-
• EN300-189233
• NSC 96446
• FT-0619095
• AKOS006227584
• 4-methyl-pent-1-yn-3-ol
• AI3-25135
• NSC96446
• 4-Methyl-1-pentyn-3-ol, AldrichCPR
• DTXSID201031797
• 4-methylpent-1-yn-3-ol
• G14704
• 4-Methylpent-1-yn-3-ol

• MDL： MFCD00039847
• Inchi： 1S/C6H10O/c1-4-6(7)5(2)3/h1,5-7H,2-3H3
• InChI Key： UTIFIONYBLSHIL-UHFFFAOYSA-N
• SMILES： OC(C#C)C(C)C
• BRN： 1698762

Computed Properties

• Exact Mass: 98.07320
• Monoisotopic Mass: 98.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 85.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Density: 0,93 g/cm3
• Boiling Point: 133-134°C
• Flash Point: 41°C
• Refractive Index: 1.4360
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 20.23000
• LogP: 0.63650
• Solubility: Slightly soluble in water.

4-Methylpent-1-yn-3-ol Security Information

• Hazardous Material transportation number：UN 1987
• Hazard Category Code： 10-51-22
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• Safety Term：S23;S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• HazardClass：3
• PackingGroup：III